Cas no 38186-54-8 (1,2,3,4-Tetrahydroacridine-9-carboxylic acid)

• Product Name: 1,2,3,4-Tetrahydroacridine-9-carboxylic acid
• CAS No: 38186-54-8
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• MDL: MFCD00134441
• CID: 923156
• PubChem ID: 96891
• Update Time: 2025-06-08

1,2,3,4-Tetrahydroacridine-9-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Tetrahydroacridine-9-carboxylic acid
• 1,2,3,4-Tetrahydro-9-acridinecarboxylic acid
• 1,2,3,4-TETRAHYDRO-9-ACRIDINECARBOXYLIC ACID DIHYDRATE
• 1,2,3,4-tetrahydro-9-acridinecarboxylic acid hydrate
• 1,2,3,4-Tetrahydro-acridin-carbonsaeure-(9)-(diethylamino-ethylest
• 1,2,3,4-TETRAHYDRO-ACRIDINE-9-CARBOXYLIC ACID
• 1,2,3,4-Tetrahydroacridine-9-carboxylic acid hydrate
• 2,3-Cyclohexano-cinchoninsaeure
• 5,6,7,8-tetrahydroacridine-9-carboxylic acid
• GLL5K7W3VC
• NSC631613
• Enamine_001942
• Cambridge id 5182245
• NCIOpen2_005704
• 9-Acridinecarboxylic acid, 1,2,3,4-tetrahydro-
• Oprea1_208638
• Oprea1_384721
• HMS1399I06
• NSC91887
• BBL005123
• STK071688
• STL453475
• AKOS003628056
• 9-CARBOXY-1,2,3,4-TETRAHYDROACRIDINE
• AB00074973-01
• AG-690/32529035
• SR-01000409731-1
• Z56820409
• 1,2,3,4-tetrahydroacridine-9-carboxylicacid
• NSC-631613
• SCHEMBL2363298
• 38186-54-8
• NCGC00186420-01
• NSC 91887
• MFCD00134441
• UNII-GLL5K7W3VC
• AS-40306
• CCG-15814
• CS-0116560
• AKOS000266207
• DB-000652
• A873905
• NCGC00186420-02
• 1,2,3,4-tetrahydroacridinium-9-carboxylate
• DTXSID30191571
• SR-01000409731
• NSC-91887
• ALBB-004695

• MDL： MFCD00134441
• Inchi： 1S/C14H13NO2/c16-14(17)13-9-5-1-3-7-11(9)15-12-8-4-2-6-10(12)13/h1,3,5,7H,2,4,6,8H2,(H,16,17)
• InChI Key： JYVPWMIZRISTEH-UHFFFAOYSA-N
• SMILES： OC(C1C2C=CC=CC=2N=C2CCCCC2=1)=O

Computed Properties

• Exact Mass: 227.09500
• Monoisotopic Mass: 227.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.2

Experimental Properties

• Color/Form: Not available
• Density: 1.3±0.1 g/cm3
• Melting Point: 284-288 °C(lit.)
• Boiling Point: 421.0±45.0 °C at 760 mmHg
• Flash Point: 208.4±28.7 °C
• PSA: 50.19000
• LogP: 2.81180
• Solubility: Not available
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1,2,3,4-Tetrahydroacridine-9-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Acridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines Acridines

Additional information on 1,2,3,4-Tetrahydroacridine-9-carboxylic acid

Comprehensive Overview of 1,2,3,4-Tetrahydroacridine-9-carboxylic acid (CAS No. 38186-54-8): Properties, Applications, and Research Insights

1,2,3,4-Tetrahydroacridine-9-carboxylic acid (CAS No. 38186-54-8) is a chemically significant heterocyclic compound with a unique structural framework. As a derivative of acridine, this molecule features a tetrahydroacridine core coupled with a carboxylic acid functional group, making it a versatile intermediate in pharmaceutical and material science research. Its molecular formula, C₁₄H₁₃NO₂, and precise structural attributes have garnered attention for applications ranging from neuroprotective agents to fluorescent probes.

Recent studies highlight the growing interest in 1,2,3,4-Tetrahydroacridine-9-carboxylic acid due to its potential role in addressing neurodegenerative diseases, a hot topic in biomedical research. Researchers are exploring its derivatives as inhibitors of acetylcholinesterase (AChE), a key enzyme linked to Alzheimer’s disease. This aligns with frequent search queries like "AChE inhibitors for dementia" or "novel neuroprotective compounds", reflecting public and scientific curiosity about breakthrough therapies.

From a synthetic chemistry perspective, the compound’s carboxylic acid moiety enables facile derivatization, allowing the creation of esters, amides, or metal complexes. Such modifications are critical for optimizing bioavailability or photophysical properties, topics frequently searched in drug design and organic electronics forums. Its rigid tetrahydroacridine scaffold also contributes to π-stacking interactions, relevant for OLED materials or molecular sensors.

Environmental and green chemistry applications are another emerging focus. With increasing searches for sustainable chemical synthesis, this compound’s potential as a biodegradable intermediate or catalyst ligand is under investigation. Its stability under physiological conditions further makes it a candidate for bioconjugation in targeted drug delivery systems, a trending topic in nanomedicine.

Analytical characterization of CAS No. 38186-54-8 typically involves techniques like HPLC, NMR spectroscopy, and mass spectrometry, ensuring purity for research use. Suppliers often highlight these QC protocols to address lab professionals’ queries about "high-purity heterocyclic compounds" or "certified reference standards".

In summary, 1,2,3,4-Tetrahydroacridine-9-carboxylic acid bridges multiple disciplines—from medicinal chemistry to advanced materials. Its adaptability to current scientific trends, such as neurodegeneration research and eco-friendly synthesis, ensures its relevance in both academic and industrial settings. Future studies may unlock further applications, solidifying its position as a multifunctional building block in modern chemistry.